Cas no 843629-51-6 (methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate)

Methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate is a fluorinated indole derivative featuring both a formyl group at the 3-position and a carboxylate ester at the 2-position. This multifunctional compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The presence of the fluorine atom enhances its reactivity and potential for further functionalization, while the formyl group allows for selective modifications via condensation or nucleophilic addition reactions. The ester moiety provides additional flexibility for hydrolysis or transesterification. Its well-defined structure makes it valuable for constructing complex heterocyclic frameworks, particularly in medicinal chemistry research targeting indole-based scaffolds.

methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate structure

843629-51-6 structure

Product Name:methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate

CAS No:843629-51-6

MF:C₁₁H₈FNO₃

MW:221.184526443481

MDL:MFCD03848199

CID:716276

PubChem ID:934513

Update Time:2025-10-17

methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-Indole-2-carboxylicacid, 5-fluoro-3-formyl-, methyl ester
- 5-FLUORO-3-FORMYL-1H-INDOLE-2-CARBOXYLIC ACID METHYL ESTER
- Methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate
- BB_SC-0753
- methyl 5-fluoro-3-formylindole-2-carboxylate
- Methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate (ACI)
- methyl5-fluoro-3-formyl-1H-indole-2-carboxylate
- BBL012797
- 843629-51-6
- 1H-Indole-2-carboxylic acid, 5-fluoro-3-formyl-, methyl ester
- MFCD03848199
- AKOS004119549
- DTXSID40359049
- AB16823
- RFUMCHQBRAGPMS-UHFFFAOYSA-N
- NCGC00342270-01
- STK784766
- DB-076026
- CS-0187887
- E76254
- AB01334867-02
- CHEMBL5087324
- ALBB-035492
- VS-03522
- methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate
- MDL： MFCD03848199
- Inchi： 1S/C11H8FNO3/c1-16-11(15)10-8(5-14)7-4-6(12)2-3-9(7)13-10/h2-5,13H,1H3
- InChI Key： RFUMCHQBRAGPMS-UHFFFAOYSA-N
- SMILES： O=CC1=C(C(OC)=O)NC2C1=CC(=CC=2)F

Computed Properties

Exact Mass: 221.04900
Monoisotopic Mass: 221.04882128g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 297
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 59.2Å²

Experimental Properties

PSA: 59.16000
LogP: 1.90610

methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0064-1g	Methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate	843629-51-6	97%	1g	15943.2CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0064-5g	Methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate	843629-51-6	97%	5g	58345.32CNY	2021-05-07
JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd.	48R0064-500mg	Methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate	843629-51-6	97%	500mg	8463.46CNY	2021-05-07
Apollo Scientific	PC410185-250mg	Methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate	843629-51-6	95%	250mg	£81.00	2025-02-21
Apollo Scientific	PC410185-1g	Methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate	843629-51-6	95%	1g	£204.00	2025-02-21
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YW447-50mg	methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate	843629-51-6	95+%	50mg	270.0CNY	2021-07-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-YW447-200mg	methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate	843629-51-6	95+%	200mg	731.0CNY	2021-07-15
eNovation Chemicals LLC	Y1215458-5g	Methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate	843629-51-6	95%	5g	$1100	2024-06-03
Chemenu	CM123914-250mg	methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate	843629-51-6	95%	250mg	$***	2023-03-30
Chemenu	CM123914-1g	methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate	843629-51-6	95%	1g	$***	2023-03-30

methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate Production Method

Production Method 1

167631-84-7

843629-51-6

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; cooled; 30 min, rt; 4 h, 40 - 60 °C
1.2 Reagents: Sodium hydroxide Solvents: Water ; pH 5 - 6, cooled

Reference

Synthesis and anticancer activity evaluation of 3-(4-oxo-2-thioxothiazolidin-5-yl)-1H-indole-carboxylic acids derivatives

Kryshchyshyn-Dylevych, Anna ; et al, Synthetic Communications, 2020, 50(18), 2830-2838

methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate Raw materials

Methyl 5-fluoro-1H-indole-2-carboxylate

methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate Preparation Products

methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate (843629-51-6)

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives

Additional information on methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate

Comprehensive Introduction to Methyl 5-Fluoro-3-formyl-1H-indole-2-carboxylate (CAS No. 843629-51-6)

Methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate (CAS No. 843629-51-6) is a fluorinated indole derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile chemical structure. The compound features a fluoro substituent at the 5-position and a formyl group at the 3-position of the indole ring, making it a valuable intermediate for synthesizing bioactive molecules. Its methyl ester moiety further enhances its reactivity, enabling applications in drug discovery and material science.

In recent years, the demand for fluorinated indole derivatives has surged, driven by their role in developing anticancer agents, antiviral drugs, and agrochemicals. Researchers are particularly interested in methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate due to its potential to modulate biological pathways. For instance, its formyl group can undergo condensation reactions to form Schiff bases, a key step in creating heterocyclic compounds with therapeutic properties.

The synthesis of CAS No. 843629-51-6 typically involves multi-step organic reactions, including Vilsmeier-Haack formylation and esterification. These methods are optimized for high yield and purity, ensuring the compound meets the stringent requirements of industrial and academic laboratories. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize its structure and confirm its identity.

From an SEO perspective, users frequently search for terms like "fluorinated indole synthesis", "methyl indole-2-carboxylate applications", and "CAS 843629-51-6 supplier". These queries reflect the growing interest in specialized organic intermediates for drug development. Additionally, discussions on platforms like ResearchGate and PubMed highlight its relevance in medicinal chemistry and catalysis.

Environmental and regulatory considerations are also critical when handling methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate. While it is not classified as hazardous, proper storage conditions (e.g., cool, dry environments) and adherence to Good Laboratory Practices (GLP) are recommended to maintain its stability. Suppliers often provide Technical Data Sheets (TDS) and Safety Data Sheets (SDS) to ensure safe usage.

In conclusion, methyl 5-fluoro-3-formyl-1H-indole-2-carboxylate (CAS No. 843629-51-6) is a pivotal compound in modern synthetic chemistry. Its unique structural features and reactivity make it indispensable for researchers exploring new drug candidates and functional materials. As the scientific community continues to uncover its potential, this compound is poised to remain a focal point in high-value chemical innovation.